Cas no 2680620-39-5 (3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid)

3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid is a specialized heterocyclic compound featuring an oxazolidine core with acetyl and carboxylic acid functional groups. Its unique structure makes it valuable in organic synthesis, particularly as a chiral auxiliary or intermediate in the preparation of enantiomerically pure compounds. The presence of both acetyl and carboxylic acid moieties allows for versatile reactivity, enabling selective modifications for applications in pharmaceuticals, agrochemicals, and asymmetric catalysis. The compound's stability and well-defined stereochemistry contribute to its utility in controlled synthetic transformations. Researchers may also explore its potential in peptide mimetics or as a building block for bioactive molecules due to its rigid, functionalized framework.
3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid structure
2680620-39-5 structure
Product Name:3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
CAS No:2680620-39-5
MF:C9H15NO4
MW:201.219702959061
CID:5646401
PubChem ID:165910033
Update Time:2025-06-08

3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680620-39-5
    • 3-acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
    • EN300-28272418
    • 3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
    • Inchi: 1S/C9H15NO4/c1-5-7(8(12)13)10(6(2)11)9(3,4)14-5/h5,7H,1-4H3,(H,12,13)
    • InChI Key: PBRCOGFOBHCVFJ-UHFFFAOYSA-N
    • SMILES: O1C(C)C(C(=O)O)N(C(C)=O)C1(C)C

Computed Properties

  • Exact Mass: 201.10010796g/mol
  • Monoisotopic Mass: 201.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 66.8Ų

3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28272418-0.05g
3-acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
2680620-39-5 95.0%
0.05g
$563.0 2025-03-19
Enamine
EN300-28272418-0.1g
3-acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
2680620-39-5 95.0%
0.1g
$591.0 2025-03-19
Enamine
EN300-28272418-0.25g
3-acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
2680620-39-5 95.0%
0.25g
$617.0 2025-03-19
Enamine
EN300-28272418-0.5g
3-acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
2680620-39-5 95.0%
0.5g
$645.0 2025-03-19
Enamine
EN300-28272418-1.0g
3-acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
2680620-39-5 95.0%
1.0g
$671.0 2025-03-19
Enamine
EN300-28272418-2.5g
3-acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
2680620-39-5 95.0%
2.5g
$1315.0 2025-03-19
Enamine
EN300-28272418-5.0g
3-acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
2680620-39-5 95.0%
5.0g
$1945.0 2025-03-19
Enamine
EN300-28272418-10.0g
3-acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
2680620-39-5 95.0%
10.0g
$2884.0 2025-03-19
Enamine
EN300-28272418-1g
3-acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
2680620-39-5
1g
$671.0 2023-09-09
Enamine
EN300-28272418-5g
3-acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
2680620-39-5
5g
$1945.0 2023-09-09

3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid Related Literature

Additional information on 3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid

Introduction to 3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid (CAS No. 2680620-39-5)

3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid, identified by the chemical abstracts service number 2680620-39-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazolidine class of heterocycles, which are known for their versatile applications in drug design and synthesis. The structural features of 3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid, particularly its acetylated side chain and trimethyl substitution pattern, contribute to its unique reactivity and potential biological activity.

The oxazolidine ring system is a privileged scaffold in medicinal chemistry due to its ability to mimic the conformation of peptide bonds, making it an excellent candidate for peptidomimetic drugs. The presence of the acetyl group at the 3-position and the trimethyl substitution at the 2- and 5-positions enhances the stability and solubility of the molecule, which are critical factors in drug development. Furthermore, the carboxylic acid functionality at the 4-position provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid with biological targets. Studies have shown that this compound can interact with various enzymes and receptors, suggesting potential applications in treating inflammatory diseases, infectious disorders, and metabolic conditions. For instance, computational simulations have indicated that it may inhibit certain proteases involved in pathogenic processes by mimicking natural substrates or transition states.

The synthesis of 3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include cyclization of a suitable precursor followed by functional group transformations such as acetylation and alkylation. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity using scalable procedures. This has opened up new avenues for its application in both academic research and industrial drug development.

In the realm of drug discovery, 3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid has been investigated as a building block for more complex molecules. Its structural motif can be incorporated into larger scaffolds to create novel therapeutic agents with improved pharmacokinetic profiles. For example, researchers have explored its use in designing inhibitors of bacterial enzymes that are resistant to conventional antibiotics. The ability of this compound to modulate enzyme activity without significant toxicity makes it an attractive candidate for further development.

The biological activity of 3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid has been studied in various cellular and animal models. Preliminary results suggest that it may exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation. Additionally, its interaction with bacterial enzymes has been examined as a potential strategy to combat antibiotic-resistant strains. These findings highlight its significance as a lead compound in therapeutic research.

The chemical properties of 3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid also make it a valuable tool in chemical biology experiments. Its stability under various conditions allows for its use in kinetic studies and mechanistic investigations. Researchers have employed this compound to study enzyme catalysis and reaction mechanisms at a molecular level. Such studies contribute to our fundamental understanding of biological processes and can inform the design of more effective drugs.

As interest in peptidomimetics continues to grow, compounds like 3-Acetyl-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid are expected to play an increasingly important role in drug development pipelines. Their ability to mimic peptide functions while avoiding issues associated with peptide-based drugs makes them ideal candidates for next-generation therapeutics. Furthermore,the growing body of research on this compound underscores its potential as a versatile tool in pharmaceutical chemistry.

In conclusion,3-Acetyl - - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ------ 2680620--39--5 is a promising compound with diverse applications in medicinal chemistry。 Its unique structural features, combined with its biological activity, make it an excellent candidate for further research。 As scientific understanding advances,this compound is likely to find even broader utility, contributing significantly to the development of new therapeutic agents。

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.